Cas no 16948-63-3 (Benzenesulfonamide,2-amino-4,5-dichloro-)
16948-63-3 structure
Product Name:Benzenesulfonamide,2-amino-4,5-dichloro-
CAS No:16948-63-3
MF:C6H6Cl2N2O2S
MW:241.095037937164
CID:220113
PubChem ID:204803
Update Time:2025-04-19
Benzenesulfonamide,2-amino-4,5-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,2-amino-4,5-dichloro-
- 2-amino-4,5-dichlorobenzenesulfonamide
- SCHEMBL1807804
- CHEMBL470589
- BRN 0982988
- DTXSID20168717
- WJVMARQNXIKFPI-UHFFFAOYSA-N
- 16948-63-3
- Benzenesulfonamide, 2-amino-4,5-dichloro-
-
- Inchi: 1S/C6H6Cl2N2O2S/c7-3-1-5(9)6(2-4(3)8)13(10,11)12/h1-2H,9H2,(H2,10,11,12)
- InChI Key: WJVMARQNXIKFPI-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(C=1)S(N)(=O)=O)N)Cl
Computed Properties
- Exact Mass: 239.95288
- Monoisotopic Mass: 239.953
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 94.6Ų
Experimental Properties
- Density: 1.667
- Boiling Point: 460.4°C at 760 mmHg
- Flash Point: 232.2°C
- Refractive Index: 1.645
- PSA: 86.18
Benzenesulfonamide,2-amino-4,5-dichloro- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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